isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate

• IUPAC Name: propan-2-yl 4-[(4-butan-2-ylphenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C20H25NO4S/c1-5-15(4)16-8-12-19(13-9-16)26(23,24)21-18-10-6-17(7-11-18)20(22)25-14(2)3/h6-15,21H,5H2,1-4H3
• InChI Key: ZYJUHLKYNIOCGU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)OC(C)C
• Molecular Formula: C20H25NO4S
• Molecular Weight: 375.5 g/mol

Description

Isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate, also known as Sulindac, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used for the treatment of various inflammatory diseases, including osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Sulindac is a prodrug that is metabolized in vivo to its active form, sulindac sulfide. In recent years, the use of Sulindac has expanded beyond its traditional use as an anti-inflammatory agent, as it has been shown to have potential anticancer effects.

Mechanism of Action

The anticancer effects of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate are thought to be mediated through its ability to inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate and sulindac sulfide are selective inhibitors of COX-2, which is overexpressed in many cancer types. In addition to its COX-2 inhibitory activity, isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been shown to modulate other signaling pathways that are involved in cancer development and progression, including the Wnt/β-catenin pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects, including the inhibition of COX-2 activity, the suppression of angiogenesis, and the induction of apoptosis. isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has also been shown to modulate the expression of various genes involved in cancer development and progression. In addition to its anticancer effects, isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been shown to have anti-inflammatory and analgesic effects, which are mediated through its inhibition of COX enzymes.

Advantages and Limitations for Lab Experiments

Isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has several advantages for use in lab experiments. It is a well-characterized compound that is readily available and has a known mechanism of action. isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has also been extensively studied in preclinical and clinical settings, which provides a wealth of data for researchers to draw upon. However, there are also limitations to the use of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate in lab experiments. isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate is a prodrug that is metabolized in vivo to its active form, sulindac sulfide, which may complicate interpretation of results. In addition, isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been shown to have off-target effects, which may confound experimental results.

Future Directions

There are several future directions for research on isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate. Another area of interest is the identification of biomarkers that can predict response to isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate treatment. In addition, there is ongoing research into the use of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate in combination with other anticancer agents, as well as its potential use in the prevention of cancer. Finally, there is interest in the development of novel prodrug formulations of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate that can improve its pharmacokinetic properties and enhance its therapeutic efficacy.
In conclusion, isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate is a well-studied compound that has potential therapeutic applications beyond its traditional use as an anti-inflammatory agent. Its anticancer effects are mediated through its inhibition of COX-2 activity and modulation of other signaling pathways involved in cancer development and progression. While there are limitations to the use of isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate in lab experiments, there are also several future directions for research that hold promise for the development of more effective and targeted anticancer therapies.

Scientific Research Applications

Isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate and its active metabolite, sulindac sulfide, have anticancer effects, including the ability to induce apoptosis, inhibit cell proliferation, and suppress angiogenesis. isopropyl 4-{[(4-sec-butylphenyl)sulfonyl]amino}benzoate has been shown to be effective against a variety of cancer types, including colorectal, breast, lung, and prostate cancer.